
A Comprehensive Technical Guide to 2-
Bromoheptafluoronaphthalene

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Bromoheptafluoronaphthalene

CAS No.: 27041-17-4

Cat. No.: B1279436

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromoheptafluoronaphthalene (CAS

No. 27041-17-4), a halogenated aromatic compound with significant potential in materials

science and as a synthetic intermediate. This document collates available data on its chemical

and physical properties, synthesis, and applications, with a focus on presenting quantitative

data in a structured format and detailing experimental procedures where available.

Chemical and Physical Properties
2-Bromoheptafluoronaphthalene is a solid, perfluorinated naphthalene derivative. The

presence of seven fluorine atoms and one bromine atom imparts unique electronic properties

and thermal stability to the molecule.

Table 1: Physical and Chemical Properties of 2-Bromoheptafluoronaphthalene
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Property Value Reference(s)

CAS Number 27041-17-4 [1][2][3][4]

IUPAC Name
2-bromo-1,3,4,5,6,7,8-

heptafluoronaphthalene
[1][3]

Molecular Formula C₁₀BrF₇ [3]

Molecular Weight 333.00 g/mol [3]

Physical Form Solid [1]

Melting Point 69-71 °C [1]

Boiling Point 283.6 °C at 760 mmHg

Density 1.968 g/cm³

Flash Point 125.3 °C

Solubility
Poor in water; Soluble in

organic solvents.

Purity
Typically available at 85% or

higher purity.
[1]

Storage Temperature Ambient [1]

Synthesis and Experimental Protocols
The synthesis of 2-Bromoheptafluoronaphthalene has been described via the bromination of

a heptafluoronaphthalene intermediate derived from octafluoronaphthalene.

Synthesis from Octafluoronaphthalene
A patented method outlines a two-step synthesis starting from octafluoronaphthalene.[5]

Step 1: Formation of the Grignard-like Intermediate

An intermediate product is formed by reacting octafluoronaphthalene with a Grignard-like

reagent in an organic solvent. The patent suggests this reaction is efficient, with a high

conversion rate under mild conditions.[5]
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Step 2: Bromination

The intermediate from Step 1 is then subjected to bromination to yield 2-
Bromoheptafluoronaphthalene.[5]

Experimental Protocol (Based on Patent CN117964457A):[5]

Catalyst: 0.8 mol% Iron(III) acetylacetonate (relative to the starting octafluoronaphthalene).

Brominating Agent: Liquid bromine (1 equivalent).

Solvent: An unspecified organic solvent is used to prepare a solution of the intermediate from

Step 1.

Procedure:

To a reaction vessel, add the catalyst.

Slowly add the solution of the intermediate product to the reaction vessel with thorough

stirring and mixing.

Slowly add the liquid bromine to the mixture.

The reaction is carried out at room temperature (25 °C) for 2 hours.

Work-up:

After the reaction is complete, a large amount of water is added to precipitate the product.

The resulting solid is collected by filtration to obtain colorless crystals of 2-
Bromoheptafluoronaphthalene.

Yield and Purity: The reported yield is 82% with a purity of 98%.[5]

Click to download full resolution via product page

Caption: Role of 2-Bromoheptafluoronaphthalene in OFETs and OLEDs.
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Biological Activity and Toxicological Profile
The biological activity and toxicological profile of 2-Bromoheptafluoronaphthalene have not

been thoroughly investigated. The available Safety Data Sheet (SDS) provides general hazard

information.

Table 2: Hazard Identification

Hazard
Statement(s)

Precautionary
Statement(s)

Signal Word Pictogram Reference(s)

H315: Causes

skin irritation.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Warning

GHS07

(Exclamation

mark)

[1]

H319: Causes

serious eye

irritation.

[1]

H335: May

cause respiratory

irritation.

[1]

Harmful by

inhalation, in

contact with skin,

and if swallowed.

[6]

Comparative Insights from Related Compounds
While specific data on 2-Bromoheptafluoronaphthalene is lacking, studies on other

polyfluorinated and brominated aromatic compounds may offer some preliminary insights into

potential biological activities and toxicological concerns.

Polyfluorinated Compounds (PFCs): Some PFCs have been shown to persist in the

environment and bioaccumulate. [7]Toxicological studies on various PFCs have indicated
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potential effects on the liver, developmental toxicity, and endocrine disruption. [7]In vitro

screening of some per- and polyfluorinated substances has shown interference with the

thyroid hormone system. [8]* Brominated Aromatic Compounds: Certain brominated flame

retardants, which are structurally distinct but also contain brominated aromatic rings, have

been associated with adverse health effects, including endocrine disruption and

neurotoxicity. [9][10]* Naphthalene Derivatives: The biological activities of naphthalene

derivatives are diverse. Some have shown potential as anticancer agents, while others

exhibit toxicity mediated by their reactive metabolites. [11]The metabolism of naphthalene

itself can lead to immunosuppressive effects in vitro. [11]

Potential Interaction with Signaling Pathways
Given the chemical structure, it is plausible that 2-Bromoheptafluoronaphthalene or its

metabolites could interact with key cellular signaling pathways, such as the Nrf2 and NF-κB

pathways, which are often modulated by xenobiotics and play crucial roles in cellular stress

responses, inflammation, and carcinogenesis. [12][13][14][15]However, no direct experimental

evidence for this has been found for 2-Bromoheptafluoronaphthalene.

Hypothesized Interaction with Cellular Signaling Pathways
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Potential Cellular Interactions (Hypothetical)
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Caption: Hypothetical modulation of Nrf2 and NF-κB pathways.

Conclusion
2-Bromoheptafluoronaphthalene is a specialty chemical with demonstrated utility in the

synthesis of materials for organic electronics. Its physical and chemical properties are well-

characterized, and a viable synthetic route has been established. However, a significant

knowledge gap exists regarding its biological activity and toxicological profile. For researchers

in drug development, while the naphthalene core is present in some pharmaceuticals, the

extensive fluorination and presence of bromine in this specific compound necessitate dedicated

studies to ascertain its safety and potential therapeutic relevance. Future research should
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focus on detailed toxicological evaluations and screening for biological activity to fully

understand the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34360990/
https://pubmed.ncbi.nlm.nih.gov/34360990/
https://pubmed.ncbi.nlm.nih.gov/34360990/
https://www.mdpi.com/1422-0067/22/15/8223
https://www.benchchem.com/product/b1279436/docs#a-comprehensive-technical-guide-to-2-bromoheptafluoronaphthalene
https://www.benchchem.com/product/b1279436/docs#a-comprehensive-technical-guide-to-2-bromoheptafluoronaphthalene
https://www.benchchem.com/product/b1279436/docs#a-comprehensive-technical-guide-to-2-bromoheptafluoronaphthalene
https://www.benchchem.com/product/b1279436/docs#a-comprehensive-technical-guide-to-2-bromoheptafluoronaphthalene
https://www.benchchem.com/product/b1279436?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

